Cas no 2227731-18-0 (rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine
• CAS No: 2227731-18-0
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 5934840
• PubChem ID: 165694629
• Update Time: 2025-05-21

rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine
• EN300-1803638
• 2227731-18-0

• Inchi： 1S/C10H21N/c1-5-7(6-2)8-9(11)10(8,3)4/h7-9H,5-6,11H2,1-4H3/t8-,9-/m1/s1
• InChI Key： YXEINPNMHCEZDO-RKDXNWHRSA-N
• SMILES： N[C@@H]1[C@@H](C(CC)CC)C1(C)C

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine

Professional Introduction to rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine (CAS No. 2227731-18-0)

Rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This heterocyclic amine belongs to the cyclopropane class of molecules, which are known for their strained three-membered ring structure and high reactivity. The presence of a dimethyl group at the 2-position and a pentan-3-yl substituent at the 3-position further enhances its molecular complexity and makes it a subject of interest for synthetic chemists and medicinal researchers.

The compound's chemical formula can be represented as C₁₁H₂₁N, reflecting its hydrophobic nature and the presence of a nitrogen atom in the amine functional group. The stereochemistry of the molecule, specifically the (1R,3S) configuration, is crucial as it influences the compound's interaction with biological targets. The cyclopropane ring itself is a key feature, often found in biologically active molecules due to its ability to induce conformational constraints that can improve binding affinity to enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy. Studies using molecular dynamics simulations have shown that rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine exhibits favorable solubility characteristics in both lipophilic and hydrophilic environments, suggesting potential for oral bioavailability. This property is particularly important in drug design, where achieving optimal solubility is often a critical factor in determining therapeutic efficacy.

In terms of biological activity, preliminary in vitro studies have indicated that this compound may possess neuroprotective properties. The cyclopropane moiety has been observed to interact with certain neurotransmitter receptors, potentially making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. Additionally, the amine group provides a site for further functionalization, allowing chemists to modify the molecule and explore its potential as an intermediate in the synthesis of more complex pharmacophores.

The synthesis of rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine presents unique challenges due to the strain associated with the cyclopropane ring. However, recent developments in transition metal-catalyzed reactions have provided new methodologies for constructing such motifs with high enantioselectivity. For instance, palladium-catalyzed cyclopropanation reactions have enabled the efficient introduction of cyclopropane units into complex molecular frameworks while maintaining stereochemical integrity. These advances have opened up new avenues for exploring the synthetic utility of this class of compounds.

Another area of interest is the potential application of this compound in antimicrobial research. The structural features of rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine make it a promising candidate for developing novel antibiotics or antifungal agents. The strained cyclopropane ring can disrupt bacterial cell membranes by interacting with lipid bilayers, leading to cell lysis. Furthermore, the presence of an amine group allows for modifications that could enhance binding to bacterial enzymes involved in essential metabolic pathways.

From an industrial perspective, the production of rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine on an industrial scale requires careful optimization to ensure cost-effectiveness and scalability. Recent process improvements have focused on green chemistry principles, such as solvent recovery systems and catalytic recycling protocols. These innovations not only reduce environmental impact but also improve overall yield and purity standards required for pharmaceutical applications.

The regulatory landscape for such compounds is also evolving rapidly. Regulatory agencies now require comprehensive data on both chemical synthesis and biological activity before approving a new drug candidate. This has led to increased collaboration between synthetic chemists and biologists to streamline development pipelines while ensuring safety and efficacy. Rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-yl)cyclopropan-1-amine serves as an excellent example of how interdisciplinary research can accelerate drug discovery efforts.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(pentan-3-y lcyclopropan -1 -amine (CAS No. 2227731 -18 -0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in areas such as neuroprotection and antimicrobial therapy. As synthetic methodologies continue to advance and regulatory requirements become more stringent，this molecule exemplifies how cutting-edge research can lead to novel therapeutic solutions.